3,5-Difluoro-N-(2,2,2-trifluoroethyl)benzenesulfonamide

• IUPAC Name: 3,5-difluoro-N-(2,2,2-trifluoroethyl)benzenesulfonamide
• InChI: InChI=1S/C8H6F5NO2S/c9-5-1-6(10)3-7(2-5)17(15,16)14-4-8(11,12)13/h1-3,14H,4H2
• InChI Key: FRZRDEQNGOBCFM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)S(=O)(=O)NCC(F)(F)F)F
• Molecular Formula: C8H6F5NO2S
• Molecular Weight: 275.20 g/mol

Description

3,5-Difluoro-N-(2,2,2-trifluoroethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DFTB and is a sulfonamide derivative of benzenesulfonamide. DFTB has been studied extensively for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of DFTB is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins. DFTB has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of pH in the body. DFTB has also been shown to inhibit the activity of certain proteins involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects
DFTB has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that DFTB can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. DFTB has also been shown to reduce blood glucose levels in animal models of diabetes. In addition, DFTB has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFTB in lab experiments is its high purity and stability. DFTB is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using DFTB is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on DFTB. One area of focus is the development of DFTB-based drugs for the treatment of cancer and diabetes. Another area of focus is the development of novel materials using DFTB as a building block. In addition, further research is needed to fully understand the mechanism of action of DFTB and its potential applications in catalysis and other fields.

Synthesis Methods

The synthesis of DFTB is a multi-step process that involves the reaction of benzenesulfonyl chloride with 2,2,2-trifluoroethylamine to form 3,5-difluorobenzenesulfonyl chloride. This intermediate is then reacted with ammonia to form DFTB. The reaction is carried out under controlled conditions and requires specialized equipment to ensure the purity of the final product.

Scientific Research Applications

DFTB has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, DFTB has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and diabetes. In materials science, DFTB has been studied for its potential applications in the development of novel materials with unique properties. In catalysis, DFTB has been investigated as a potential catalyst for various chemical reactions.